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This document provides a detailed protocol for Chromatin Immunoprecipitation followed by

Sequencing (ChIP-seq) to identify the genomic binding sites of the Thp2 protein in

Saccharomyces cerevisiae. Thp2 is a key component of the THO and TREX complexes, which

are crucial for coupling transcription elongation with mRNA export.[1] Understanding the

genome-wide localization of Thp2 can provide insights into the regulation of gene expression

and its impact on genomic stability.

Introduction to Thp2 and its Function
Thp2 is a subunit of the THO complex, which also includes Hpr1, Mft1, and Tho2. This complex

is involved in transcription elongation and the prevention of transcription-associated

recombination.[1] The THO complex, together with Sub2, Yra1, and Tex1, forms the TREX

(Transcription-Export) complex, which is conserved from yeast to humans and plays a vital role

in coupling transcription to the export of messenger RNA (mRNA) from the nucleus to the

cytoplasm.[1] Given its role in transcription, identifying the specific genomic loci where Thp2

binds is essential for elucidating its regulatory functions.

Experimental Design and Workflow
The following diagram outlines the major steps in the Thp2 ChIP-seq protocol, from yeast cell

culture to data analysis.
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Wet Lab Protocol

Data Analysis

1. Yeast Cell Culture

2. Formaldehyde Cross-linking

3. Cell Lysis & Chromatin Extraction

4. Chromatin Fragmentation (Sonication)

5. Immunoprecipitation with anti-Thp2 Antibody

6. Washing of Beads

7. Elution of Chromatin

8. Reverse Cross-linking

9. DNA Purification

10. Library Preparation

11. High-Throughput Sequencing

12. Quality Control of Reads

13. Alignment to Yeast Genome

14. Peak Calling

15. Downstream Analysis (e.g., Motif finding, Gene Ontology)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1575679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

